Cas no 2770452-77-0 ((2R)-3-(dimethylcarbamoyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (2R)-3-(dimethylcarbamoyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2770452-77-0
• MF: C₂₁H₂₂N₂O₅
• MW: 382.409785747528
• CID: 5680509
• PubChem ID: 129409281
• Update Time: 2025-10-21

(2R)-3-(dimethylcarbamoyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2770452-77-0
• EN300-26677990
• (2R)-3-(dimethylcarbamoyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• D-Asparagine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N,N-dimethyl-
• (2R)-3-(dimethylcarbamoyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

• Inchi： 1S/C21H22N2O5/c1-23(2)19(24)11-18(20(25)26)22-21(27)28-12-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17-18H,11-12H2,1-2H3,(H,22,27)(H,25,26)/t18-/m1/s1
• InChI Key： VXKRBLOYXZGVTI-GOSISDBHSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC(N(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 382.15287181g/mol
• Monoisotopic Mass: 382.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 630.1±55.0 °C(Predicted)
• pka: 4.05±0.13(Predicted)

Additional information on (2R)-3-(dimethylcarbamoyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

(2R)-3-(dimethylcarbamoyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2770452-77-0)

(2R)-3-(dimethylcarbamoyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2770452-77-0) is a versatile compound with significant applications in the fields of medicinal chemistry and biotechnology. This compound, commonly referred to as Fmoc-Dap(Dmc)-OH, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and peptidomimetics. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal and high stability under various reaction conditions.

The dimethylcarbamoyl group in Fmoc-Dap(Dmc)-OH provides additional functionality, making it a valuable building block for the design and synthesis of complex molecules with specific biological activities. The presence of this group can influence the conformational properties and solubility of the resulting peptides, which are critical factors in their biological performance.

Recent advancements in the field of medicinal chemistry have highlighted the importance of Fmoc-Dap(Dmc)-OH in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-Dap(Dmc)-OH can be effectively utilized in the synthesis of peptidomimetics with enhanced stability and bioavailability. These peptidomimetics have shown promising results in preclinical studies for treating various diseases, including cancer and neurodegenerative disorders.

In addition to its applications in drug discovery, Fmoc-Dap(Dmc)-OH has also found use in the development of diagnostic tools and imaging agents. The unique properties of this compound allow for the creation of highly specific and sensitive probes that can be used to detect and monitor biological processes at the molecular level. For example, researchers at the University of California, San Francisco, have developed a series of fluorescent probes based on Fmoc-Dap(Dmc)-OH that can selectively bind to specific protein targets, enabling real-time monitoring of cellular activities.

The synthesis of Fmoc-Dap(Dmc)-OH involves several well-established chemical reactions, including the protection of amino groups with the Fmoc group and the introduction of the dimethylcarbamoyl functionality. These steps require careful control over reaction conditions to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) are often employed to purify the final product, ensuring its suitability for use in sensitive applications.

The stability and reactivity of Fmoc-Dap(Dmc)-OH make it an ideal choice for a wide range of chemical transformations. Its ability to participate in various coupling reactions, such as amide bond formation, has been extensively studied and optimized. This has led to the development of efficient synthetic routes for producing complex molecules with high structural complexity and functional diversity.

Furthermore, the use of Fmoc-Dap(Dmc)-OH in combinatorial chemistry has opened up new avenues for drug discovery. Combinatorial libraries generated using this compound as a building block have yielded numerous hits with potential therapeutic value. These libraries are screened using high-throughput methods to identify lead compounds that can be further optimized for clinical development.

In conclusion, (2R)-3-(dimethylcarbamoyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2770452-77-0) is a highly versatile compound with significant potential in various areas of medicinal chemistry and biotechnology. Its unique properties make it an invaluable tool for researchers working on the development of new therapeutic agents, diagnostic tools, and imaging agents. As research in these fields continues to advance, the importance of Fmoc-Dap(Dmc)-OH is likely to grow, driving further innovation and discovery.